Cas no 649550-65-2 (1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)-)
649550-65-2 structure
Product Name:1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)-
CAS No:649550-65-2
MF:C18H12N2O2
MW:288.300084114075
CID:411558
PubChem ID:68972659
Update Time:2025-04-19
1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)-
- 1-quinolin-4-ylindole-3-carboxylic acid
- DTXSID50739439
- 649550-65-2
- UNGJBXJODSHQHP-UHFFFAOYSA-N
- 1-(Quinolin-4-yl)-1H-indole-3-carboxylic acid
- SCHEMBL4244849
- 3-carboxy-1-(quinol-4-yl)-1H-indole
-
- Inchi: 1S/C18H12N2O2/c21-18(22)14-11-20(16-8-4-2-5-12(14)16)17-9-10-19-15-7-3-1-6-13(15)17/h1-11H,(H,21,22)
- InChI Key: UNGJBXJODSHQHP-UHFFFAOYSA-N
- SMILES: OC(C1=CN(C2C=CN=C3C=CC=CC=23)C2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 288.08996
- Monoisotopic Mass: 288.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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